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Compound of Interest

Compound Name: Butadiene sulfone-2,2,5,5-d4

CAS No.: 20966-34-1

Cat. No.: B3421135

Get Quote

Executive Summary
Butadiene sulfone-2,2,5,5-d4 (3-Sulfolene-d4) represents a critical reagent in the arsenal of

synthetic organic chemists and drug development professionals. Unlike gaseous 1,3-

butadiene, which requires complex cryogenic handling and poses significant flammability risks,

3-sulfolene-d4 serves as a crystalline, shelf-stable "masked" diene.

Upon thermal activation, it undergoes a retro-cheletropic extrusion of sulfur dioxide (

) to release 1,3-butadiene-1,1,4,4-d4in situ. This capability is indispensable for the synthesis of
deuterated drug pharmacophores (via Diels-Alder cycloadditions) and for mechanistic studies
involving Kinetic Isotope Effects (KIE). This guide details the physicochemical profile,
spectroscopic validation, and operational protocols for utilizing this compound safely and
effectively.

Part 1: Molecular Identity & Physicochemical Profile
The utility of Butadiene sulfone-2,2,5,5-d4 lies in its phase transition from a stable solid to

reactive volatiles. The following data consolidates experimental values and computed

properties for the commercially available 98 atom % D isotopologue.
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Table 1: Physicochemical Specifications
Property Value / Description Notes

IUPAC Name
2,2,5,5-tetradeuterio-3-

sulfolene

Also: 2,5-Dihydrothiophene-

1,1-dioxide-d4

CAS Number 20966-34-1
Distinct from non-deuterated

(77-79-2)

Molecular Formula

Molecular Weight 122.18 g/mol
+4.03 Da shift vs. standard

(118.[1][2]15)

Appearance
White to off-white crystalline

solid
Hygroscopic; store desicated

Melting Point 67 – 68 °C
Sharp transition; decomposes

>110 °C

Solubility

Soluble:

, MeOH, EtOH,

Limited solubility in non-polar

alkanes

Isotopic Purity
Typically

98 atom % D

Critical for quantitative MS

applications

Flash Point 112 °C (Closed Cup)

Storage
Ambient (

°C)
Protect from light and moisture

Part 2: Spectroscopic Validation (Self-Validating
Protocols)
To ensure the integrity of the isotopic labeling prior to use, researchers must validate the

absence of protons at the

-positions (C2 and C5).
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Nuclear Magnetic Resonance ( NMR)
In non-deuterated 3-sulfolene, the spectrum typically displays:

6.0 ppm (2H, vinylic)

3.8 ppm (4H, allylic/

-sulfone)

Validation Criteria for 2,2,5,5-d4:

Observe: A singlet (or narrow multiplet) at

6.0 ppm representing the H3/H4 vinylic protons.

Confirm Absence: The signal at

3.8 ppm must be effectively silent (integrated intensity < 2% relative to vinylic peak,
depending on enrichment).

Solvent:

or

.

Mass Spectrometry (GC-MS)
Target Ion: Molecular ion

m/z.

Fragmentation: Look for loss of

(64 Da) yielding the butadiene-d4 cation at

(vs 54 for non-deuterated).

Part 3: The Retro-Cheletropic Mechanism
The core utility of this compound is the thermal extrusion of
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.[3] This is a concerted, pericyclic reaction governed by orbital symmetry (Woodward-Hoffmann
rules).

Mechanism Description
Activation: At temperatures exceeding 100°C, the equilibrium shifts toward decomposition.

Transition State: The reaction proceeds through a suprafacial, disrotatory transition state.

Product Release: The C-S bonds cleave simultaneously, extruding

and generating 1,3-butadiene-1,1,4,4-d4.

Visualization: Reaction Pathway
The following diagram illustrates the pathway from the stable solid precursor to the reactive

diene used in subsequent cycloadditions.

Butadiene Sulfone-d4
(Solid, Stable)

Thermal Activation
(>110°C)

 Dissolution Transition State
(Concerted Extrusion)

 k(decomp) 1,3-Butadiene-1,1,4,4-d4
+ SO2 (Gas)

 Irreversible (Open System) Diels-Alder Adduct
(Deuterated Scaffold)

 + Dienophile
(In-Situ Trapping)

Click to download full resolution via product page

Figure 1: The thermal decomposition pathway of 3-sulfolene-d4, generating the reactive diene

in-situ.[2]

Part 4: Experimental Protocols
Protocol A: In-Situ Generation for Diels-Alder
Cycloaddition
Objective: Synthesize a deuterated cyclohexene derivative without handling gaseous

butadiene.

Reagents:

Butadiene sulfone-2,2,5,5-d4 (1.0 equiv)[1]
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Dienophile (e.g., Maleic Anhydride, 0.95 equiv)[4]

Solvent: Xylenes (BP ~140°C) or Toluene (BP ~110°C) – High boiling point required.

Workflow:

Setup: Equip a round-bottom flask with a reflux condenser and a gas outlet trap (bubbler into

NaOH solution to neutralize evolved

).

Dissolution: Dissolve the sulfone-d4 and dienophile in the solvent.

Initiation: Heat the mixture to reflux.

Note: Decomposition becomes significant >110°C. Xylenes are preferred to drive the

reaction rapidly.

Reaction: Maintain reflux for 2–4 hours. The

gas will bubble out, driving the equilibrium forward (Le Chatelier’s principle).

Completion: Monitor via TLC or GC-MS. The disappearance of the dienophile indicates

completion.

Workup: Cool to room temperature. Evaporate solvent. The residue contains the deuterated

adduct.

Protocol B: Kinetic Isotope Effect (KIE) Control
Objective: Verify mechanistic pathways by comparing reaction rates.

Run parallel reactions: Reaction A with standard 3-sulfolene, Reaction B with 3-sulfolene-d4.

Monitor the rate of product formation (

vs

).
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Insight: If the C-C bond formation at the deuterium site is rate-determining, a secondary

inverse KIE (

) is often observed due to hybridization changes (

).

Part 5: Safety & Handling (HSE Profile)
While 3-sulfolene-d4 is safer than butadiene gas, it presents specific chemical hazards that

must be mitigated.

Table 2: Hazard Identification & Mitigation
Hazard Class GHS Code Description Mitigation Strategy

Eye Damage H318
Causes serious eye

damage.[2][5]

Wear chemical splash

goggles and face

shield.

Gas Evolution N/A

Releases

(toxic/corrosive) and

Butadiene

(flammable) upon

heating.

MUST use a fume

hood. Vent exhaust

through a caustic

scrubber (NaOH).

Pressure N/A

Rapid decomposition

in a sealed vessel can

cause explosion.

NEVER heat in a

closed system without

a pressure relief valve

or rated autoclave.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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